Journal Name:Multifunctional Materials
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Deep understanding of typical CNT morphology on the microstructure and mechanical properties of 2D carbon/carbon composites
Multifunctional Materials ( IF 0 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.jmat.2023.06.012
For the inadequate interlaminar strength of 2D carbon/carbon (C/C) composite, in-situ grown carbon nanotubes (CNTs) reinforcing strategy was put forward to strengthen the interlaminar matrix at the nanoscale and inhibit the interlaminar cracking. CNT morphology is an essential factor in influencing the enhancement effect. Herein, the influence of in-situ grown CNT morphology on the microstructure and mechanical properties of C/C composite was deeply studied. The radially-aligned straight CNTs could induce the formation of highly-ordered pyrolytic carbon (PyC), while PyC in randomly-distributed curved CNTs concentrated area exhibits an isotropic structure. Further, radially-aligned straight CNTs show better improvement on the flexural and shear strength of C/C composites. According to the fine structural characterization and finite element simulation, the influence mechanism of CNT morphology was revealed. CNT morphology can influence the stress distribution in the PyC protective layer, and compared with radially-aligned straight CNTs, randomly-distributed curved CNTs induce higher tensile stress in the PyC protective layer, which has a detrimental impact on the flexural and shear properties of C/C composite. This work provides novel insights into the effect of CNT morphology on the microstructure and mechanical properties of C/C composites, which gives a basis for the structural design and preparation of CNTs reinforced C/C composites.
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Boron-10 stimulated helium production and accelerated radiation displacements for rapid development of fusion structural materials
Multifunctional Materials ( IF 0 ) Pub Date: 2023-07-06 , DOI: 10.1016/j.jmat.2023.06.009
Boron doping, combined with neutron capture in fission reactors, has been used to simulate the helium effect on fusion structural materials. However, inhomogeneous helium bubble formation was often observed due to boron segregation to grain boundaries. The excess radiation displacements due to 10B(n, α)7Li reaction, the high-energy lithium and helium ions, also were not accounted for, which can significantly accelerate the displacements-per-atom (dpa) accumulation alongside helium production (appm). Hereby an isotopically pure 10B doping approach is proposed to simulate the extreme environment inside fusion reactors with a high He appm-to-dpa ratio of about 10, which is about 102× larger than in fission reactors. Computational modeling showed that ∼13 % of total radiation displacement was induced by 10B(n, α)7Li in the case of 1000 appm 10B doped Fe samples, which becomes even greater with increasing 10B loading. Spatially homogenous radiation damage and helium generation are predicted for grain sizes less than 1 μm, even if the boron partially formed precipitates or segregates on grain boundaries. Feasibility studies with various 10B doping (and 235U-codoping) levels in research reactors showed the estimated helium generation and radiation damage would significantly mimic fusion conditions and greatly expedite fusion materials testing, from many years down to months.
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Excellent thermal stability and high energy storage performances of BNT-based ceramics via phase-structure engineering
Multifunctional Materials ( IF 0 ) Pub Date: 2023-04-14 , DOI: 10.1016/j.jmat.2023.03.007
Herein, a novel strategy for regulating the phase structure was used to significantly enhance the recoverable energy storage density (Wrec) and the thermal stability via designing the (1-x)[(Bi0.5Na0.5)0.7Sr0.3TiO3]-xBiScO3 ((1-x)BNST-xBS) relaxor ferroelectric ceramics. The incorporation of BS into BNST ceramics markedly increases the local micro-structure disorder, causing a high polarization and inhibiting polarization hysteresis for 0.95BNST-0.05BS ceramics, leading to a large Wrec of 5.41 J/cm3 with an ideal efficiency (η) of 78.5 %. Meanwhile, transmission electron microscope (TEM) results further proved that the nano-domain structure and the tetragonal (P4bm) phase superlattice structure of 0.95BNST-0.05BS ceramics possess an excellent thermal stability (20–200 °C). An outstanding Wrec value of 3.18×(1 ± 0.03) J/cm3 and an η value of 74.500 ± 0.025 are achieved under a temperature range from 20 to 200 °C. This work provides a promising method for phase-structure design that can make it possible to apply temperature-insensitive ceramic dielectrics with a high energy storage density in harsh environments.
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Achieving high dielectric energy-storage properties through a phase coexistence design and viscous polymer process in BNT-based ceramics
Multifunctional Materials ( IF 0 ) Pub Date: 2023-04-14 , DOI: 10.1016/j.jmat.2023.03.006
In the last few decades, dielectric capacitors have gotten a lot of attention because they can store more power and charge and discharge very quickly. But it has a low energy-storage density (Wrec), efficiency (η), and temperature stability. By adding Pb(Mg1/3Nb2/3)O3 (PMN) and (Bi0.1Sr0.85)TiO3 (BST) to a nonstoichiometric (Bi0.51Na0.5)TiO3 (BNT) matrix, the goal is to change the phase transition properties and make the material more relaxor ferroelectric (RFE) by lowering the remnant polarization Pr and keeping the maximum polarization Pmax. A viscous polymer process (VPP) is used to improve the electric breakdown strength, which is also a key part of being able to store energy. By working together, ceramics with the formula 0.79formula 0.79[0.85BNT-0.15PMN]-0.21BST (BP-0.21BST) are made. The phase structure has been changed from a rhombohedral phase to a rhombohedral-tetragonal coexisted phase. This is beneficial for RFE properties and gives a Wrec of 6.45 J/cm3 and a η of 90% at 400 kV/cm. Also, the energy-storage property is very temperature stable between 30 and 150 °C. These results show that process optimization and composition design can be used to improve the energy storage properties, and that the dielectric ceramic materials made can be used in high-powder pulse dielectric capacitors.
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Remarkable average thermoelectric performance of the highly oriented Bi(Te, Se)-based thin films and devices
Multifunctional Materials ( IF 0 ) Pub Date: 2023-07-06 , DOI: 10.1016/j.jmat.2023.06.008
Bi(Te, Se)-based compounds have attracted lots of attention for nearly two centuries as one of the most successful commercial thermoelectric (TE) materials due to their high performance at near room temperature. Compared with 3D bulks, 2D thin films are more compatible with modern semiconductor technology and have unique advantages in the construction of micro- and nano-devices. For device applications, high average TE performance over the entire operating temperature range is critical. Herein, highly c-axis-oriented N-type Bi(Te, Se) epitaxial thin films have been successfully prepared using the pulsed laser deposition technology by adjusting the deposition temperature. The film deposited at ∼260 °C demonstrate a remarkable average power factor (PFave) of ∼24.4 μW cm−1·K−2 over the temperature range of 305–470 K, higher than most of the state-of-the-art Bi(Te, Se)-based films. Moreover, the estimated average zT value of the film is as high as ∼0.81. We then constructed thin-film TE devices by using the above oriented Bi(Te, Se) films, and the maximum output power density of the device can reach up to ∼30.1 W/m2 under the temperature difference of 40 K. Predictably, the outstanding average TE performance of the highly oriented Bi(Te, Se) thin films will have an excellent panorama of applications in semiconductor cooling and power generation.
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Enhanced thermoelectric properties of Cu3SbSe4-based materials by synergistic modulation of carrier concentration and phonon scattering
Multifunctional Materials ( IF 0 ) Pub Date: 2023-07-04 , DOI: 10.1016/j.jmat.2023.06.005
Cu3SbSe4, a copper-based sulfide free of rare earth elements, has received extensive attention in thermoelectric materials. However, its low carrier concentration restricts its widespread application. In this study, a microwave-assisted solution synthesis method was used to produce samples of Cu3SbSe4, which enabled the formation of CuSe in situ and increased the yield. Through the use of first-principles calculations, structural analysis, and performance evaluation, it was found that CuSe can enhance the carrier concentration and that induced nano-defects have a positive effect on reducing the lattice thermal conductivity. Moreover, doping with Sn decreases the band gap of the system and moves the Fermi level into the valence band, increasing the carrier concentration to 1.15 × 10−20 cm−3. Finally, the zT value of the Cu3Sb0.98Sn0.02Se4 sample was achieved at 1.05 at 623 K when the theoretical yield of a single synthesis was 10 mmol.
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Phase and domain engineering strategy for enhancement of piezoelectricity in the lead-free BiFeO3-BaTiO3 ceramics
Multifunctional Materials ( IF 0 ) Pub Date: 2023-03-30 , DOI: 10.1016/j.jmat.2023.02.015
Lead-free BiFeO3-BaTiO3 ceramics attract widespread attention over the last two decades due to their high Curie temperature (TC) and excellent piezoelectric performance. Here, in the Nd-modified 0.67BiFeO3-0.33BaTiO3 ceramics, an excellent piezoelectric constant (d33) of 325 pC/N was achieved by applying a novel poling method (AC-bias + DC-bias) with a high TC of 455 °C. In addition, an ultrahigh normalized piezoelectric strain (d33* = Smax/Emax) of 808 pm/V was obtained at the normal/typical and relaxor-ferroelectrics phase boundary simultaneously with good thermal stability (Δd33*(T) ≈ 20%) in the temperature range of 25–125 °C. The piezoelectric force microscopy results show the domain miniaturization from micro to nanoscale/polar nano-regions due to local structure heterogeneity caused by Nd doping. The mechanism for the giant piezoelectric strain is attributed to the thermal quenching, nano-domains, and reverse switching of the short-range order to the long-range order under the applied electric field. The strategic design of domain engineering and a proposed model for the high piezoelectricity is successfully supported by the phenomenological relation and Gibbs free energy profile. In this work, a new lead-free single-element modified BiFeO3-BaTiO3 ceramics was developed by applying a synergistic approach of domain engineering and phase boundary for the high-temperature piezoelectric performance.
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Preparation of meter-scale Cu foils with decimeter grains and the use for the synthesis of graphene films
Multifunctional Materials ( IF 0 ) Pub Date: 2023-04-28 , DOI: 10.1016/j.jmat.2023.03.009
Chemical vapor deposition (CVD) is the most promising method for the preparation of high-quality and large-area graphene films, especially the epitaxial growth of graphene on large-area single-crystal Cu foils. While single-crystal Cu foils are normally achieved by thermally annealing the commercial polycrystalline Cu foils, their size and therefore the size of graphene films grown on them are limited to the size of the reaction chamber. We report a simple and feasible method to prepare large-area Cu foils with decimeter grains by thermally annealing the rolled-up Cu foils, where the Cu layers are separated by thin porous carbon fiber cloths. The carbon fiber cloths prevent Cu layers from sticking to each other at high temperatures while do not block the gas transportation. In such a way, the utilization efficiency of the reaction chamber is significantly improved, e.g., 0.2 m × (1–2) m Cu foils can be processed even in a 5-cm diameter quartz tube chamber. High-quality graphene films grown on such Cu foils are then demonstrated. This method may be suitable for the annealing of other metal foils to enlarge grain size and the synthesis of other two-dimensional materials on them such as h-BN.
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Co/carbon nanofiber with adjustable size and content of Co nanoparticles for tunable microwave absorption and thermal conductivity
Multifunctional Materials ( IF 0 ) Pub Date: 2023-05-25 , DOI: 10.1016/j.jmat.2023.04.010
Electromagnetic pollution and heat dissipation problems are becoming increasingly worthy of attention due to the rapid development of electronic devices, which puts forward an urgent demand for microwave absorbers with excellent thermal management performance. Herein, high-performance Co/carbon nanofiber (Co/CNF) microwave absorbers with high thermal conductivity were fabricated by facile step-by-step method. The microwave absorption properties can be readily tuned by adjusting the content and size of Co nanoparticles through concentration gradient adsorption. Benefiting from the formation of dielectric and magnetic coupling network, Co/CNF composites possess intensive dipole polarization, interface polarization, and magnetic loss. The optimal Co/CNF composites exhibit outstanding microwave absorption performance with a minimum reflection loss (RL) of −53.0 dB at 11.44 GHz, and a maximum effective absorption bandwidth (EAB) of 5.5 GHz. In addition, the thermal conductivities of the Co/CNF-natural rubber (Co/CNFNR) composites are significantly improved. This work may inspire the exploration of high-efficiency heat-conduction microwave absorbers based on CNF.
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Highly aligned reduced graphene oxide in alumina composites for strengthening, toughening, and electromagnetic interference shielding
Multifunctional Materials ( IF 0 ) Pub Date: 2023-04-17 , DOI: 10.1016/j.jmat.2023.03.005
Engineering ceramics with high strength, toughness and electromagnetic interference (EMI) shielding effectiveness (SE) are highly desirable as electromagnetic protecting material in harsh environment. Herein, we show that both excellent mechanical and EMI shielding performance can be realized in alumina composites embedded with highly aligned reduced graphene oxide (RGO), which are readily prepared via sintering of core-shell structured RGO@Al2O3 nanoplates with pressure. Compared to monolithic Al2O3, the highly aligned RGO/Al2O3 composites show simultaneously improved strength and toughness up to ∼26.1 % and ∼60.2 %, respectively. The steeply rising R-curve behavior proves the better crack tolerance in the highly aligned structure with respect to randomly oriented one. Moreover, the RGO/Al2O3 composites also exhibit a high specific EMI SE reaching ∼34 dB/mm in K band, due to the reflection and highly enhanced absorption after percolation in the out-of-plane direction. These findings provide a novel strategy of designing mechanically reliable engineering ceramic for EMI shielding.
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